Cas no 1259941-93-9 ((3S)-3-Amino-2,3-dihydrobenzo[b]furan-5-carbonitrile)

• Product Name: (3S)-3-Amino-2,3-dihydrobenzo[b]furan-5-carbonitrile
• CAS No: 1259941-93-9
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 4691665
• Update Time: 2025-05-25

(3S)-3-Amino-2,3-dihydrobenzo[b]furan-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• (3S)-3-Amino-2,3-dihydrobenzo[b]furan-5-carbonitrile

• Inchi： 1S/C9H8N2O/c10-4-6-1-2-9-7(3-6)8(11)5-12-9/h1-3,8H,5,11H2/t8-/m1/s1
• InChI Key： RBWIZBOZDIIYFW-MRVPVSSYSA-N
• SMILES： O1C2C=CC(C#N)=CC=2[C@@H](C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Topological Polar Surface Area: 59

Additional information on (3S)-3-Amino-2,3-dihydrobenzo[b]furan-5-carbonitrile

Introduction to (3S)-3-Amino-2,3-dihydrobenzo[b]furan-5-carbonitrile (CAS No. 1259941-93-9)

(3S)-3-Amino-2,3-dihydrobenzo[b]furan-5-carbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 1259941-93-9, belongs to the class of heterocyclic molecules, which are widely recognized for their role in the development of various therapeutic agents. The presence of both amino and nitrile functional groups in its molecular structure imparts distinct reactivity and potential biological activity, making it a subject of intense research interest.

The< strong>benzo[b]furan scaffold is a prominent feature in medicinal chemistry, often serving as a privileged structure in drug discovery programs. This particular derivative, with its stereochemically defined configuration at the 3-position, offers a promising platform for exploring novel pharmacological interactions. The stereochemistry of this molecule is particularly crucial, as it can significantly influence the biological activity and selectivity of the compound.

In recent years, there has been a surge in research focused on developing new therapeutic strategies targeting various diseases. Among these, neurological disorders have been a major area of interest due to their complex pathophysiology and the limited efficacy of existing treatments. The< strong>amino group in (3S)-3-amino-2,3-dihydrobenzo[b]furan-5-carbonitrile provides a potential site for interaction with biological targets such as enzymes and receptors involved in neurological processes. This has led to investigations into its potential as a lead compound for the development of new neuroactive agents.

Moreover, the< strong>nitrile group present in the molecule contributes to its chemical versatility, enabling various synthetic modifications that can enhance its pharmacological properties. Nitrile groups are known to participate in multiple biochemical pathways, including those involving metabolism and signal transduction. This characteristic makes (3S)-3-amino-2,3-dihydrobenzo[b]furan-5-carbonitrile a valuable candidate for further exploration in drug design.

Recent studies have highlighted the importance of stereoselective synthesis in pharmaceutical development. The< strong>(3S) configuration of this compound underscores the significance of enantioselective synthesis techniques in achieving biologically active molecules with optimal therapeutic profiles. Advances in asymmetric catalysis and chiral resolution methods have made it possible to produce enantiomerically pure forms of such compounds, which are essential for evaluating their true biological potential.

The< strong>2,3-dihydrobenzo[b]furan core structure is known for its stability and compatibility with biological systems, making it an attractive scaffold for drug development. This structural motif has been incorporated into various drug candidates that exhibit diverse pharmacological activities. The combination of the amino and nitrile groups with this stable core provides a multifaceted approach to modulating biological pathways.

In terms of synthetic chemistry, (3S)-3-amino-2,3-dihydrobenzo[b]furan-5-carbonitrile presents an interesting challenge due to its complex stereochemistry and functional groups. However, recent advancements in synthetic methodologies have made it more feasible to access such molecules with high purity and yield. These developments have opened up new avenues for exploring its potential applications in pharmaceuticals.

The< strong>CAS No. 1259941-93-9 serves as a unique identifier for this compound, facilitating its recognition and classification in scientific literature and databases. This standardized nomenclature system is essential for ensuring accurate communication among researchers and regulatory agencies involved in drug development.

The exploration of (3S)-3-amino-2,3-dihydrobenzo[b]furan-5-carbonitrile also intersects with broader trends in medicinal chemistry, such as the shift towards greener and more sustainable synthetic routes. The development of environmentally friendly methods for producing complex organic molecules is increasingly important as part of global efforts to minimize the environmental impact of pharmaceutical manufacturing.

In conclusion, (3S)-3-amino-2,3-dihydrobenzo[b]furan-5-carbonitrile represents a significant compound in the realm of pharmaceutical chemistry due to its unique structural features and potential biological activities. Its investigation aligns with current trends in drug discovery aimed at addressing unmet medical needs, particularly in neurological disorders. As research continues to uncover new insights into its pharmacological properties, this compound holds promise as a valuable tool for developing innovative therapeutic strategies.